4,5-dichloro-3-fluorothiophene-2-carboxylic acid
Overview
Description
4,5-Dichloro-3-fluorothiophene-2-carboxylic acid (DCFCA) is an organic compound that is widely used in scientific research. It has a wide array of applications in organic synthesis and chemical analysis. DCFCA is a versatile organic compound that can be used in a variety of chemical processes. DCFCA is also a valuable tool in the study of biochemistry and physiology.
Scientific Research Applications
4,5-dichloro-3-fluorothiophene-2-carboxylic acid has a wide range of applications in scientific research. It is used in organic synthesis to produce intermediates and other compounds. This compound is also used in the study of biochemistry and physiology, as it can be used to study the effects of various compounds on biological systems. Additionally, this compound is used in chemical analysis, as it can be used to detect the presence of other compounds in a sample.
Mechanism of Action
The mechanism of action of 4,5-dichloro-3-fluorothiophene-2-carboxylic acid is not well understood. However, it is believed that the compound acts as a proton donor, transferring protons from the carboxylic acid group to other molecules. This can lead to the formation of new bonds or the breaking of existing bonds. Additionally, it is believed that this compound can interact with enzymes and other proteins, leading to changes in their activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, as well as to reduce the activity of certain enzymes. Additionally, this compound has been found to have an anti-inflammatory effect, as well as an antifungal effect.
Advantages and Limitations for Lab Experiments
4,5-dichloro-3-fluorothiophene-2-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is not highly toxic. Additionally, it is relatively easy to obtain and use in laboratory experiments. However, it is important to note that this compound is a relatively reactive compound, and it can react with other compounds in a laboratory environment. Therefore, it is important to take safety precautions when handling this compound.
Future Directions
The future of 4,5-dichloro-3-fluorothiophene-2-carboxylic acid is promising. Research into its potential applications in organic synthesis, chemical analysis, and biochemistry and physiology is ongoing. Additionally, research into its potential effects on other aspects of biology is being conducted. Furthermore, this compound may have potential applications in the development of new drugs, as it has been found to have anti-inflammatory and antifungal effects. Finally, this compound may be used in the development of new materials, as its reactivity and versatility make it a promising tool for the synthesis of novel compounds.
Synthesis Methods
4,5-dichloro-3-fluorothiophene-2-carboxylic acid can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4,5-dichloro-3-fluorothiophene with acetic anhydride in the presence of a base. This reaction yields the desired compound in good yields. Other methods of synthesis include the reaction of 4,5-dichloro-3-fluorothiophene with acetic acid in the presence of a base, as well as the reaction of 4,5-dichloro-3-fluorothiophene with a sulfonyl chloride in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dichloro-3-fluorothiophene-2-carboxylic acid involves the introduction of chlorine and fluorine atoms onto a thiophene ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Thiophene", "Chlorine gas", "Fluorine gas", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Ethanol", "Sodium bicarbonate", "Hydrochloric acid" ], "Reaction": [ "Thiophene is chlorinated using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 4,5-dichlorothiophene.", "4,5-dichlorothiophene is then fluorinated using fluorine gas in the presence of a catalyst such as cobalt trifluoride to yield 4,5-dichloro-3-fluorothiophene.", "4,5-dichloro-3-fluorothiophene is then carboxylated using sodium hydroxide and carbon dioxide in diethyl ether to yield 4,5-dichloro-3-fluorothiophene-2-carboxylic acid.", "The crude product is then purified by recrystallization from ethanol and neutralization with sodium bicarbonate and hydrochloric acid." ] } | |
CAS RN |
2166596-87-6 |
Molecular Formula |
C5HCl2FO2S |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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